4-(3,4-Dimethoxy-phenyl)-3-methyl-isoxazol-5-YL-amine

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-3-methyl-1,2-oxazol-5-amine
• InChI: InChI=1S/C12H14N2O3/c1-7-11(12(13)17-14-7)8-4-5-9(15-2)10(6-8)16-3/h4-6H,13H2,1-3H3
• InChI Key: IUVRYZMIQWZZNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C2=CC(=C(C=C2)OC)OC)N
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• CAS No.: 339231-90-2

Description

4-(3,4-Dimethoxy-phenyl)-3-methyl-isoxazol-5-YL-amine is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Isoxazoles, including derivatives similar to the compound , have been synthesized through reactions involving isoxazolyl thioureas and ethyl bromopyruvate, leading to compounds with potential for further chemical transformations. These synthetic routes are significant for creating isoxazole-based compounds with varied functional groups, enhancing their utility in diverse chemical applications (Rajanarendar, Karunakar, & Ramu, 2006).

Potential Applications in Drug Discovery

• Research on isoxazolyl thiazoles and related compounds, including those with isoxazole groups, has explored their antimicrobial properties. These studies involve the synthesis of compounds through reactions of isoxazolyl thioureas with various agents, leading to substances that have been evaluated for their effectiveness against microbial infections. This suggests a potential application of such compounds in the development of new antimicrobial drugs (Rajanarendar, Karunakar, & Srinivas, 2004).

Reactivity and Chemical Behavior

• The reactivity of isoxazole radicals, including those derived from compounds similar to "4-(3,4-Dimethoxy-phenyl)-3-methyl-isoxazol-5-YL-amine," has been studied in aromatic and heteroaromatic series. These studies provide insights into the electrophilic character of such radicals, influenced by the inductive effects of adjacent atoms, and offer pathways for synthesizing substituted isoxazoles (Vernin, Siv, Treppendahl, & Metzger, 1976).

Anticancer Activity

• Isoxazole derivatives have been synthesized and tested for their anticancer activity against various human cancer cell lines. The studies indicate that such compounds, including those with isoxazole moieties, show promise in cancer treatment due to their ability to inhibit the growth of cancer cells (Yakantham, Sreenivasulu, & Raju, 2019).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.